3-cyclopentyl-1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea

• IUPAC Name: 1-cyclopentyl-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C22H24N4O2/c1-26-18-14-8-7-13-17(18)19(15-9-3-2-4-10-15)24-20(21(26)27)25-22(28)23-16-11-5-6-12-16/h2-4,7-10,13-14,16,20H,5-6,11-12H2,1H3,(H2,23,25,28)
• InChI Key: ASLLNXBONIJKCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3CCCC3)C4=CC=CC=C4
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

The compound “3-cyclopentyl-1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)urea” is a benzodiazepine derivative. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions. The cyclopentyl group and the phenyl group are common in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the benzodiazepine core and the additional cyclopentyl and phenyl groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Benzodiazepines, in general, can undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular size, and functional groups would all play a role.

Scientific Research Applications

Computational Chemistry

Molecular Docking Studies: Using computational tools, scientists can predict how this compound interacts with target proteins. Docking simulations provide insights into binding modes and potential drug-receptor interactions.

Quantum Mechanical Calculations: Quantum mechanical calculations can elucidate electronic properties, stability, and reactivity. Researchers may explore its electronic structure and energy levels.

Chemistry LibreTexts: Naming CycloalkanesA convenient method for 14C-labeling of N-(2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)ureaDocking, DFT, and structural study of N-((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl)ureaBiological potential of indole derivatives

Mechanism of Action

If this compound behaves similarly to other benzodiazepines, it would likely act on the central nervous system, possibly as a tranquilizer or sedative.

Safety and Hazards

As with any compound, the safety and hazards would depend on various factors including dosage, route of exposure, individual health conditions, and more.